Cas no 773873-99-7 (3-Chloro-2-fluoro-6-(trifluoromethyl)-Benzoic Acid Methyl Ester)

• Product Name: 3-Chloro-2-fluoro-6-(trifluoromethyl)-Benzoic Acid Methyl Ester
• CAS No: 773873-99-7
• MF: C₉H₅ClF₄O₂
• MW: 256.581415891647
• CID: 1784817
• PubChem ID: 18792117
• Update Time: 2025-04-21

3-Chloro-2-fluoro-6-(trifluoromethyl)-Benzoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• methyl 3-chloro-2-fluoro-6-(trifluoromethyl)benzoate
• benzoic a<wbr>
• LogP
• 773873-99-7
• SCHEMBL7927649
• FDGVKBUFBGJOEJ-UHFFFAOYSA-N
• CID 18792117
• Benzoic acid, 3-chloro-2-fluoro-6-(trifluoromethyl)-, methyl ester
• 3-Chloro-2-fluoro-6-(trifluoromethyl)-Benzoic Acid Methyl Ester

• Inchi： 1S/C9H5ClF4O2/c1-16-8(15)6-4(9(12,13)14)2-3-5(10)7(6)11/h2-3H,1H3
• InChI Key： FDGVKBUFBGJOEJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=C(C(=O)OC)C=1F

Computed Properties

• Exact Mass: 255.9914197g/mol
• Monoisotopic Mass: 255.9914197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters